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Compound of Interest

Compound Name: Fmoc-Met-OPfp

CAS No.: 86060-94-8

Cat. No.: B557339

Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of Fmoc-Met-OPfp (N-α-Fmoc-L-methionine pentafluorophenyl

ester), a key reagent in solid-phase peptide synthesis (SPPS). Adherence to these guidelines

is essential for ensuring the safety of laboratory personnel and maintaining environmental

compliance. This guide is intended for researchers, scientists, and drug development

professionals.

Immediate Safety and Personal Protective
Equipment (PPE)
Fmoc-Met-OPfp is classified as a skin irritant (H315)[1][2]. While specific toxicity data for the

compound is limited, the pentafluorophenyl (OPfp) leaving group and the Fmoc-protected

amino acid structure necessitate cautious handling to minimize exposure.

Required Personal Protective Equipment (PPE): All personnel handling Fmoc-Met-OPfp,

whether in solid or solution form, must wear the following PPE:
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Eye Protection: Chemical safety goggles are mandatory to protect against dust particles and

potential splashes.

Hand Protection: Nitrile gloves are required to prevent skin contact.[1] For prolonged

handling or when working with solutions, consider double-gloving.

Body Protection: A standard laboratory coat must be worn to protect against contamination of

personal clothing.

Respiratory Protection: When handling the solid powder, especially outside of a certified

chemical fume hood, a dust mask or a respirator should be used to prevent inhalation.

Engineering Controls: All weighing and initial dissolution of solid Fmoc-Met-OPfp should be

performed in a certified chemical fume hood to control airborne particles.

Hazard and Safety Data Summary
While comprehensive toxicological data for Fmoc-Met-OPfp is not readily available, the table

below summarizes key safety information for the compound and its potentially hazardous

component, pentafluorophenol (PFP), which is generated as a byproduct during the coupling

reaction.
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Parameter Fmoc-Met-OPfp
Pentafluorophenol (PFP) -
Byproduct Surrogate

GHS Hazard Statements
H315: Causes skin irritation[1]

[2]

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH335: May

cause respiratory irritation

Signal Word Warning[1][2] Warning

Appearance
White to off-white solid

powder[2]
White crystalline solid

Occupational Exposure Limits No data available No data available

LD50 (Oral, Rat) No data available 330 mg/kg

LD50 (Dermal, Laboratory

Animal)
No data available 1,120 mg/kg

Note: Data for Pentafluorophenol (PFP) is provided as a surrogate to assess the potential

hazards of the leaving group byproduct.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the standard operating procedure for the use of Fmoc-Met-OPfp in a

typical Fmoc-based solid-phase peptide synthesis workflow.

Step 1: Reagent Preparation

Don all required PPE as outlined in Section 1.

Perform all weighing of solid Fmoc-Met-OPfp inside a chemical fume hood to minimize

inhalation risk.

Prepare a stock solution of the required concentration by dissolving the powder in a suitable

solvent (e.g., Dimethylformamide - DMF).
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Step 2: Coupling Reaction

In a dedicated reaction vessel, add the deprotected resin.

Add the Fmoc-Met-OPfp solution to the resin.

The reaction can be monitored for completion using standard methods.

Once the coupling is complete, drain the reaction solution into a designated liquid waste

container.

Step 3: Washing

Wash the resin thoroughly with DMF to remove any unreacted Fmoc-Met-OPfp and the

pentafluorophenol byproduct.

Collect all washings in the same designated liquid waste container.

Step 4: Post-Handling

Thoroughly clean all glassware and equipment that came into contact with Fmoc-Met-OPfp
using an appropriate solvent.

Wipe down the work area, including the fume hood sash and surfaces, with a suitable

cleaning agent.

Remove and dispose of gloves and any other contaminated disposable materials in the

designated solid waste container.

Wash hands thoroughly with soap and water after completing the procedure.

Spill and Disposal Plan
A proactive plan for managing spills and waste is crucial for maintaining a safe laboratory

environment.

4.1 Spill Response
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Minor Spill (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.

Place the spilled material and any contaminated cleaning materials into a sealed container

labeled as "Hazardous Waste."

Decontaminate the spill area with a suitable solvent and then wash with soap and water.

Minor Spill (Liquid):

Alert personnel in the immediate area.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Wearing appropriate PPE, collect the absorbed material into a sealed container labeled as

"Hazardous Waste."

Decontaminate the spill area with a suitable solvent and then wash with soap and water.

Major Spill:

Evacuate the immediate area.

Alert your institution's environmental health and safety (EHS) department immediately.

Prevent entry into the affected area until cleared by EHS personnel.

4.2 Waste Disposal

All waste generated from the handling and use of Fmoc-Met-OPfp must be treated as

hazardous waste.

Solid Waste:

Collect all contaminated solid materials, including gloves, weigh boats, and paper towels,

in a clearly labeled, sealed container for solid chemical waste.
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Liquid Waste:

Collect all solutions containing Fmoc-Met-OPfp, including reaction mixtures and solvent

washes, in a dedicated, sealed container for liquid chemical waste. This waste stream will

contain the pentafluorophenol byproduct and should be considered halogenated waste.

Final Disposal:

All waste containers must be disposed of through your institution's certified chemical

waste disposal program. High-temperature incineration is the recommended method for

the destruction of pentafluorophenol-containing waste.

Experimental Protocol: Fmoc-Met-OPfp Coupling in
SPPS
This protocol details the manual coupling of Fmoc-Met-OPfp onto a resin-bound peptide chain.

Materials:

Fmoc-deprotected peptide-resin

Fmoc-Met-OPfp

Dimethylformamide (DMF)

Piperidine solution in DMF (e.g., 20%)

Dichloromethane (DCM)

Reaction vessel with a frit

Procedure:

Resin Swelling: Swell the peptide-resin in DMF for at least 30 minutes.

Fmoc Deprotection:

Drain the DMF.
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Add the piperidine solution to the resin and agitate for 5-10 minutes.

Drain the piperidine solution into a designated waste container.

Repeat the piperidine treatment once more.

Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

Coupling:

In a separate vial, dissolve 3-5 equivalents of Fmoc-Met-OPfp in DMF.

Add the Fmoc-Met-OPfp solution to the deprotected resin.

Agitate the reaction mixture at room temperature for 1-2 hours, or until a completion test

(e.g., Kaiser test) is negative.

Washing:

Drain the coupling solution into the liquid waste container.

Wash the resin with DMF (3-5 times).

Wash the resin with DCM (3-5 times) to prepare for the next cycle or final cleavage.

Workflow Diagrams
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Fmoc-Met-OPfp Handling and Disposal Workflow

Handling Protocol

Disposal Protocol

1. Preparation
(Weigh in Fume Hood)

2. Coupling Reaction

3. Resin Washing

Liquid Waste
(Solutions, Washes)

Reaction Solution

4. Post-Handling Cleanup Solvent Washes

Solid Waste
(Gloves, etc.)

Contaminated Disposables

Final Disposal
(Certified Vendor)

Spill Cleanup
(Solid)

Spill Cleanup
(Liquid)

Click to download full resolution via product page

Caption: Workflow for handling and disposal of Fmoc-Met-OPfp.
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Fmoc-SPPS Coupling Workflow with Fmoc-Met-OPfp

Start: Swell Resin

Fmoc Deprotection
(Piperidine in DMF)

Wash with DMF

Coupling
(Add Fmoc-Met-OPfp)

Wash with DMF/DCM

Repeat for
next amino acid

Proceed to Next Cycle
or Final Cleavage

Click to download full resolution via product page

Caption: Experimental workflow for Fmoc-SPPS using Fmoc-Met-OPfp.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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